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Compound of Interest

Compound Name: Latrunculol B

Cat. No.: B1263241

Get Quote

Executive Summary
Latrunculin B (LatB) is a macrolide toxin isolated from the sponge Latrunculia magnifica.[1][2]

Unlike Cytochalasins, which cap filament ends, LatB functions by sequestering monomeric G-

actin in a 1:1 complex.[1][3] This mechanism prevents G-actin from re-incorporating into

filaments, causing rapid, net depolymerization of the actin cytoskeleton as filaments naturally

turnover.[1][4]

LatB is preferred over Latrunculin A (LatA) for live-cell studies requiring reversibility.[1] LatB is

gradually inactivated by serum components and has a faster washout rate, allowing

researchers to observe cytoskeletal recovery—a critical control for cell viability and signaling

plasticity.[1]

Key Advantages for Imaging[1][5]
Reversibility: Rapid recovery of actin structures upon washout.

Kinetics: Fast-acting (effects visible within minutes).[1]
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Specificity: Targets G-actin nucleotide cleft; does not bind microtubules or intermediate

filaments.[1]

Scientific Mechanism & Logic
Mechanism of Action: The Sequestration Model
Latrunculin B binds to the nucleotide-binding cleft of monomeric G-actin.[1] This binding is

distinct from capping proteins.[1] By locking G-actin into a non-polymerizable state, LatB drops

the concentration of "free" G-actin below the critical concentration (

) required for polymerization at the barbed end.[1]

Causality in Imaging:

Addition of LatB: Free G-actin is bound.[1]

Treadmilling Imbalance: F-actin continues to depolymerize at the pointed end, but no new G-

actin is added to the barbed end.[1]

Result: Net loss of F-actin polymer mass (visible as loss of phalloidin stain or LifeAct-GFP

signal).[1]
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Figure 1: Mechanism of Action. Latrunculin B sequesters G-actin, shifting equilibrium toward

depolymerization.[1][5]

Pre-Experimental Planning
Compound Properties

Property Latrunculin B Latrunculol B (Note)

MW 395.5 g/mol ~397.5 g/mol (Reduced form)

Solubility DMSO, Ethanol DMSO

Stock Conc. 1 mM - 10 mM 1 mM - 10 mM

Working Conc. 100 nM - 5 µM Likely 5x-10x higher (Titrate)

Serum Stability Low (Inactivated by serum) Unknown (Assume Low)

Reversibility High High

Reagent Preparation
Stock Solution: Dissolve lyophilized LatB in high-quality anhydrous DMSO to 10 mM.

Critical: Aliquot into small volumes (e.g., 5-10 µL) to avoid freeze-thaw cycles. Store at

-20°C.

Working Solution: Dilute stock into pre-warmed imaging media immediately before use.

Warning: Do not store diluted aqueous solutions; LatB degrades/precipitates over time in

water.[1]

Protocol: Kinetic Disassembly in Live Cells[1]
This protocol quantifies the rate of actin depolymerization using a fluorescent actin marker

(e.g., LifeAct-GFP, SiR-Actin).[1][4]

Materials
Cells: Adherent line (e.g., HeLa, NIH3T3) expressing LifeAct-GFP.[1]
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Media: Phenol-red free imaging media (e.g., FluoroBrite DMEM).[1]

Note: Use low serum (0.5-1%) if long-term observation is needed, as serum proteins

bind/inactivate LatB.[1]

Microscope: Confocal or Epifluorescence with stage incubator (37°C, 5% CO2).

Step-by-Step Methodology
Phase 1: Baseline Acquisition

Seed cells in a glass-bottom dish (35mm) 24 hours prior to imaging.[1]

Replace culture media with 900 µL of imaging media.

Set up the microscope for time-lapse imaging (e.g., 1 frame every 15-30 seconds).[1]

Acquire 5 minutes of baseline data to ensure cell stability and lack of photobleaching.

Phase 2: Treatment (Spike-In Method)[1] 5. Prepare a 10x working solution of LatB in imaging

media (e.g., if target is 500 nM, prepare 5 µM).[1] 6. Without stopping the imaging (if possible),

gently pipette 100 µL of the 10x solution into the dish.

Tip: Add slowly to the edge of the dish to avoid detaching cells.[1]

Continue imaging for 20–30 minutes.

Observation: You should see retraction of filopodia and dissolution of stress fibers.

Phase 3: Washout (Reversibility Check) 8. Gently aspirate the media containing LatB.[1] 9.

Wash 2x with warm, drug-free imaging media.[1] 10. Add fresh imaging media. 11. Continue

imaging for 30–60 minutes.

Success Metric: Re-formation of stress fibers and resumption of lamellipodial protrusion.
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Figure 2: Experimental Workflow.[1] The Spike-In method ensures continuous focus during

drug addition.[1]

Data Analysis & Interpretation
To validate the experiment, quantify the fluorescence intensity of F-actin structures.[1]

Region of Interest (ROI): Select ROIs over prominent stress fibers and the background.[1]

Normalization: Subtract background. Normalize intensity to the time point immediately before

drug addition (
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).

[1]

Curve Fitting: Fit the decay phase to a single exponential decay model to calculate the half-

time (

) of depolymerization.[1]

Note: If using Latrunculol B, expect a slower decay rate or require a higher concentration

(

) to achieve similar kinetics to 500 nM LatB.[1]

Troubleshooting & Optimization
Symptom Probable Cause Solution

No effect observed Serum inactivation

Reduce FBS to <1% or use

serum-free media during

imaging.[1]

Cells detach immediately Concentration too high

Titrate down.[1] Try 100 nM.

LatB causes rounding; loss of

adhesion is expected at high

doses.[1]

Precipitation in media Aqueous instability

Dilute stock immediately

before use. Do not store

diluted media.[1]

Photobleaching High laser power

Reduce laser power. LatB

effects are morphological; high

SNR is not strictly required.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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